2-(5-Chlorothiophen-2-yl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C8H4ClNO2S2/c9-6-2-1-5(14-6)7-10-4(3-13-7)8(11)12/h1-3H,(H,11,12)
• InChI Key: GZHZOVKNUULZDF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C2=NC(=CS2)C(=O)O
• Molecular Formula: C8H4ClNO2S2
• DSSTOX Substance ID: DTXSID401236658
• Molecular Weight: 245.7 g/mol
• CAS RN: 1094355-54-0

Description

Thiophene-based compounds, such as 2-(5-Chlorothiophen-2-yl)-1,3-thiazole-4-carboxylic acid, are a class of organic compounds that contain a five-membered ring made up of one sulfur atom. They are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. These methods involve condensation reactions between different compounds.

Molecular Structure Analysis

The molecular structure of thiophene-based compounds typically includes a five-membered ring containing one sulfur atom. The exact structure would depend on the specific compound .

Chemical Reactions Analysis

Thiophene-based compounds can undergo various chemical reactions. For example, they can participate in Suzuki-Miyaura cross-couplings using palladium catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene-based compounds can vary widely depending on their specific structure. For example, some compounds may be soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry: Anticancer Properties

. These compounds can interact with various biological targets, potentially inhibiting the growth and proliferation of cancer cells. Research in this area focuses on synthesizing new thiophene-based analogs and evaluating their cytotoxicity against a range of cancer cell lines.

Anti-inflammatory Applications

. Their mechanism of action may involve the modulation of inflammatory cytokines or the inhibition of enzymes like cyclooxygenase, which are involved in the inflammatory response.

Antimicrobial Activity

. Studies may involve the synthesis of thiophene-based molecules and testing their efficacy against various strains of bacteria and fungi.

Organic Electronics: Semiconductors

. These materials are essential for the advancement of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), with applications in flexible electronics and displays.

Corrosion Inhibition

. They can form protective layers on metal surfaces, preventing or slowing down the corrosion process. This application is critical in extending the life of metal components in various industries.

Material Science: Conductive Polymers

. These polymers have applications in creating antistatic coatings, electromagnetic shielding materials, and even in the fabrication of solar cells.

Mechanism of Action

The mechanism of action of thiophene-based compounds can vary widely depending on their specific structure and the context in which they are used. Some thiophene-based compounds have been shown to have biological activity, such as anticancer, anti-inflammatory, and antimicrobial properties.

Safety and Hazards

Thiophene-based compounds can have various safety and hazard profiles depending on their specific structure. For example, some compounds may be harmful if swallowed or inhaled, and may cause skin or eye irritation.

Future Directions

Thiophene-based compounds continue to be a topic of interest in various fields, including medicinal chemistry and material science. Future research may focus on developing new synthesis methods, exploring their potential biological activities, and improving their physical and chemical properties.